Cas no 2007919-55-1 (tert-butyl (5-morpholinopyrazin-2-yl)carbamate)

• Product Name: tert-butyl (5-morpholinopyrazin-2-yl)carbamate
• CAS No: 2007919-55-1
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• MDL: MFCD30471908
• CID: 4634274
• Update Time: 2025-06-13

tert-butyl (5-morpholinopyrazin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (5-morpholinopyrazin-2-yl)carbamate(WXC04001)
• tert-butyl (5-morpholinopyrazin-2-yl)carbamate
• Carbamic acid, N-[5-(4-morpholinyl)-2-pyrazinyl]-, 1,1-dimethylethyl ester

• MDL： MFCD30471908
• Inchi： 1S/C13H20N4O3/c1-13(2,3)20-12(18)16-10-8-15-11(9-14-10)17-4-6-19-7-5-17/h8-9H,4-7H2,1-3H3,(H,14,16,18)
• InChI Key： OBJOZQXZUDZPOA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(N2CCOCC2)N=C1

Additional information on tert-butyl (5-morpholinopyrazin-2-yl)carbamate

Recent Advances in the Study of tert-butyl (5-morpholinopyrazin-2-yl)carbamate (CAS: 2007919-55-1) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl (5-morpholinopyrazin-2-yl)carbamate (CAS: 2007919-55-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. As a key intermediate in the synthesis of various bioactive molecules, this compound plays a crucial role in the development of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the design of kinase inhibitors and other small-molecule modulators of biological pathways. The unique structural features of this compound, including the morpholine and pyrazine moieties, contribute to its versatility in medicinal chemistry.

One of the most notable applications of tert-butyl (5-morpholinopyrazin-2-yl)carbamate is its use in the synthesis of targeted kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a building block to develop inhibitors with enhanced selectivity and potency. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this intermediate into a series of PI3K inhibitors, which showed promising activity in preclinical models of cancer.

In addition to its role in kinase inhibitor development, tert-butyl (5-morpholinopyrazin-2-yl)carbamate has also been explored in the context of fragment-based drug design (FBDD). FBDD is a powerful approach for identifying novel drug candidates by screening small, low-molecular-weight fragments that can be optimized into high-affinity ligands. The morpholine and pyrazine groups in this compound provide valuable pharmacophoric elements that can interact with biological targets. A recent study highlighted its utility as a fragment in the discovery of allosteric modulators for G protein-coupled receptors (GPCRs), a major class of drug targets.

The synthetic accessibility of tert-butyl (5-morpholinopyrazin-2-yl)carbamate further enhances its appeal in pharmaceutical research. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound and its derivatives, facilitating its widespread use in drug discovery programs. For example, a novel one-pot synthesis route was reported in Organic Letters, which significantly improved the yield and purity of the compound. This methodological innovation has streamlined its incorporation into diverse chemical libraries for high-throughput screening.

Beyond its applications in drug discovery, tert-butyl (5-morpholinopyrazin-2-yl)carbamate has also been investigated for its potential in chemical biology studies. Researchers have employed this compound as a probe to study protein-ligand interactions and to elucidate the mechanisms of action of various biological targets. A recent study in ACS Chemical Biology utilized this compound to develop a fluorescently labeled derivative, enabling real-time visualization of target engagement in live cells. Such tools are invaluable for understanding the dynamics of drug-target interactions and for guiding the optimization of therapeutic agents.

In conclusion, tert-butyl (5-morpholinopyrazin-2-yl)carbamate (CAS: 2007919-55-1) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from kinase inhibitor development to fragment-based drug design and chemical probe synthesis. The ongoing exploration of this compound and its derivatives underscores its potential to contribute to the discovery of novel therapeutics and to advance our understanding of biological systems. Future research will likely continue to uncover new applications and optimize its utility in drug discovery and beyond.